
Technical Guide: 17:0-20:3 PE-d5 for Advanced
Lipidomics Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 17:0-20:3 PE-d5

CAS No.: 2342575-53-3

Cat. No.: B15557593

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 17:0-20:3 Phosphatidylethanolamine-d5

(17:0-20:3 PE-d5), a critical internal standard for mass spectrometry-based lipidomics. This

document details supplier information, technical specifications, and established experimental

protocols for its application in quantitative lipid analysis.

Supplier and Product Information
17:0-20:3 PE-d5 is a high-purity, deuterated phospholipid primarily supplied by Avanti Polar

Lipids and distributed through various life science vendors. It is a key component of

comprehensive internal standard mixtures used to ensure accuracy and reproducibility in lipid

quantification.
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Supplier Product Name Catalog Number

Avanti Polar Lipids 17:0-20:3 PE-d5 A85718 (Previously 856718)

Sigma-Aldrich/MilliporeSigma
17:0-20:3 PE-d5 Avanti

Research™ - A Croda Brand
856718L

MedChemExpress 17:0-20:3 PE-d5 HY-146846S

Technical Specifications
The following table summarizes the key technical data for 17:0-20:3 PE-d5.

Property Value Source

Synonym

1-heptadecanoyl-2-

eicosatrienoyl-sn-

glycero(d5)-3-

phosphoethanolamine

[Avanti Polar Lipids, Sigma-

Aldrich]

Molecular Formula C42H73D5NO8P [Avanti Polar Lipids]

Molecular Weight 761.08 g/mol [Avanti Polar Lipids]

CAS Number 2936622-54-5
[Avanti Polar Lipids, Sigma-

Aldrich]

Purity >99% [Avanti Polar Lipids]

Formulation

Solution (typically in chloroform

or a dichloromethane:methanol

mixture)

[Avanti Polar Lipids, Sigma-

Aldrich]

Storage Temperature -20°C
[Avanti Polar Lipids, Sigma-

Aldrich]

Experimental Protocols
17:0-20:3 PE-d5 is predominantly used as an internal standard in quantitative lipidomics

workflows, particularly those employing liquid chromatography-mass spectrometry (LC-MS). Its

deuterated nature allows it to be distinguished from endogenous, non-deuterated lipids,
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thereby enabling accurate quantification by correcting for variations in sample extraction and

instrument response.

Application as an Internal Standard in Lipidomics
This phospholipid is a component of the UltimateSPLASH™ ONE internal standard mixture

from Avanti Polar Lipids.[1][2] This mixture contains a comprehensive set of 69 deuterated lipid

standards across 15 lipid classes, designed to cover a broad range of lipid species found in

biological samples.[1][2]

The use of a comprehensive internal standard mixture like UltimateSPLASH™ ONE, which

includes 17:0-20:3 PE-d5, is crucial for accurate quantification in large-scale lipidomics studies.

[1][3]

Lipid Extraction Protocol using Methyl-tert-butyl ether
(MTBE)
A widely used method for lipid extraction from biological samples (e.g., plasma, cells, tissues) is

the MTBE method.[3][4] The following is a generalized protocol where an internal standard

mixture containing 17:0-20:3 PE-d5 would be incorporated.

Materials:

Biological sample (e.g., 25 µL of plasma)

Methanol (MeOH), pre-chilled

Methyl-tert-butyl ether (MTBE)

Internal standard mixture (e.g., UltimateSPLASH™ ONE) in a suitable solvent

Water (LC-MS grade)

Vortex mixer

Centrifuge

Procedure:
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To 25 µL of the biological sample in a microcentrifuge tube, add a defined volume of the

internal standard mixture.[3]

Add 231 µL of methanol and 770 µL of MTBE.[3]

Vortex the mixture thoroughly and incubate at room temperature for 1 hour on an orbital

shaker.[3]

Induce phase separation by adding 192.5 µL of water.[3]

Incubate for 10 minutes at room temperature.[3]

Centrifuge at high speed (e.g., 15,800 x g) for 10 minutes to separate the layers.[3]

The upper, lipid-containing organic layer is carefully collected for subsequent analysis.

HILIC-MS/MS for Lipid Analysis
Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass

spectrometry (MS/MS) is a powerful technique for separating and quantifying different lipid

classes.[3][5] In this method, lipids are separated based on the polarity of their headgroups.

The co-elution of the internal standard with its corresponding lipid class helps to minimize

analytical variability.[6]

A study on COVID-19 patient plasma utilized a targeted HILIC-MS/MS lipidomics platform

where 17:0-20:3 PE-d5 was one of the internal standards used for the

phosphatidylethanolamine class.[3]

Visualizations
The following diagrams illustrate the experimental workflow for a typical lipidomics experiment

utilizing 17:0-20:3 PE-d5 as an internal standard.
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Caption: General workflow for a lipidomics experiment.
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Caption: MTBE lipid extraction protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 17:0-20:3 PE-d5 for Advanced
Lipidomics Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557593/docs#technical-guide-17-0-20-3-pe-d5-for-
advanced-lipidomics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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